Cas no 61809-40-3 (2-Bromo-5-methoxy-4-methylbenzoic Acid)

• Product Name: 2-Bromo-5-methoxy-4-methylbenzoic Acid
• CAS No: 61809-40-3
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD20921580
• CID: 529395
• PubChem ID: 291678
• Update Time: 2025-05-25

2-Bromo-5-methoxy-4-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-bromo-5-methoxy-4-methyl-
• 2-BROMO-5-METHOXY-4-METHYLBENZOIC ACID
• 2-Brom-4-methyl-5-methoxy-benzoesaeure
• 2-bromo-5-methoxy-4-methyl-benzoic acid
• AC1L6GEA
• AC1Q5TS2
• AR-1D9535
• CTK2F8979
• NSC157023
• 2-Bromo-5-methoxy-4-methylbenzoic Acid

• MDL： MFCD20921580
• Inchi： 1S/C9H9BrO3/c1-5-3-7(10)6(9(11)12)4-8(5)13-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： BFPGCWOVXJFKPY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)O)OC

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.546
• Boiling Point: 353°Cat760mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.575
• PSA: 46.53

Additional information on 2-Bromo-5-methoxy-4-methylbenzoic Acid

Recent Advances in the Study of 2-Bromo-5-methoxy-4-methylbenzoic Acid (CAS: 61809-40-3)

2-Bromo-5-methoxy-4-methylbenzoic Acid (CAS: 61809-40-3) is a brominated aromatic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including drug candidates with therapeutic potential. The unique structural features of 2-Bromo-5-methoxy-4-methylbenzoic Acid, such as the presence of bromine and methoxy functional groups, make it a versatile building block in medicinal chemistry. Recent studies have explored its utility in the development of novel anti-inflammatory, anticancer, and antimicrobial agents, highlighting its importance in drug discovery pipelines.

One of the most notable advancements in the study of 2-Bromo-5-methoxy-4-methylbenzoic Acid is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor in the development of potent inhibitors for protein kinases implicated in cancer progression. The researchers utilized a multi-step synthetic route, with 2-Bromo-5-methoxy-4-methylbenzoic Acid serving as a critical intermediate, to achieve high yields and selectivity in their target molecules. This study underscores the compound's value in enabling the discovery of new therapeutic agents.

In addition to its applications in drug discovery, 2-Bromo-5-methoxy-4-methylbenzoic Acid has also been investigated for its potential in material science. A recent report in ACS Applied Materials & Interfaces highlighted its use in the synthesis of organic semiconductors. The bromine atom in the compound facilitates cross-coupling reactions, which are essential for constructing conjugated systems with desirable electronic properties. This dual utility in both pharmaceutical and material science research positions 2-Bromo-5-methoxy-4-methylbenzoic Acid as a compound of broad interdisciplinary interest.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Bromo-5-methoxy-4-methylbenzoic Acid. A 2022 study in Organic Process Research & Development addressed these issues by optimizing the synthetic protocol to improve yield and reduce byproducts. The authors employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to ensure the purity and consistency of the final product. These methodological improvements are expected to facilitate broader adoption of the compound in industrial and academic settings.

Looking ahead, the future of 2-Bromo-5-methoxy-4-methylbenzoic Acid research appears promising, with ongoing investigations into its mechanistic roles and potential new applications. Collaborative efforts between chemists, biologists, and material scientists are likely to uncover additional uses for this versatile compound. As the field continues to evolve, 2-Bromo-5-methoxy-4-methylbenzoic Acid is poised to remain a focal point in the development of innovative solutions for healthcare and technology.